2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(3,4-difluorophenyl)ethanone oxalate

• IUPAC Name: 2-[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-1-(3,4-difluorophenyl)ethanone;oxalic acid
• InChI: InChI=1S/C21H21F2N3O.C2H2O4/c22-17-6-5-16(11-18(17)23)21(27)13-25-9-7-15(8-10-25)12-26-14-24-19-3-1-2-4-20(19)26;3-1(4)2(5)6/h1-6,11,14-15H,7-10,12-13H2;(H,3,4)(H,5,6)
• InChI Key: NCRLEQGUBFILHD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C32)CC(=O)C4=CC(=C(C=C4)F)F.C(=O)(C(=O)O)O
• Molecular Formula: C23H23F2N3O5
• Molecular Weight: 459.4 g/mol

Description

2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(3,4-difluorophenyl)ethanone oxalate is a useful research compound. Its molecular formula is C23H23F2N3O5 and its molecular weight is 459.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antifungal Activity

A study detailed the synthesis of compounds related to the structural motif of benzimidazole, highlighting their antifungal activity. These compounds, including sertaconazole (a known antifungal agent), share structural similarities with the query compound, suggesting potential antimycotic applications (Raga et al., 1992).

Corrosion Inhibition

Benzimidazole derivatives have been evaluated for their effectiveness as corrosion inhibitors on steel in acidic environments. This research could imply that related compounds might have applications in protecting metals from corrosion, indicating potential industrial applications (Yadav et al., 2016).

Antibacterial and Antifungal Activities

Another study synthesized azole-containing piperazine derivatives, including compounds with an imidazole moiety, and evaluated their antibacterial and antifungal efficacies. These findings suggest possible applications in developing new antimicrobial agents (Gan et al., 2010).

Antiviral Activity

Research into nitroimidazole derivatives, including the synthesis of compounds for anti-HIV activities, highlights the potential of related structures in antiviral drug development. This suggests the chemical compound could be explored for its antiviral properties, given structural similarities (Al-Masoudi et al., 2007).